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Compound of Interest

3-[4-
Compound Name:
(Trifluoromethyl)phenyl]propanal

Cat. No.: B195003

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for 3-[4-(Trifluoromethyl)phenyl]propanal, including
operational and disposal plans.

Chemical Identifier:

Name: 3-[4-(Trifluoromethyl)phenyl]propanal

CAS Number: 166947-09-7

Molecular Formula: C10H9F30

Molecular Weight: 202.17 g/mol

Hazard Summary:

Based on available safety data, 3-[4-(Trifluoromethyl)phenyl]propanal is classified with the
following hazards:

e Harmful if swallowed[1]

o Causes skin irritation[1][2][3]
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o Causes serious eye irritation[1][2][3]

e May cause respiratory irritation[1][3]

The signal word for this chemical is "Warning".[1][2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling

3-[4-(Trifluoromethyl)phenyl]propanal.

Protection Type

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields. A face shield should be worn if there is
a splash hazard.[4][5]

Skin Protection

Wear a flame-resistant lab coat and impervious
clothing.[4] Chemical-resistant gloves are
required. Nitrile gloves are a common choice,
but it is crucial to check the glove
manufacturer's compatibility chart.[4] Double
gloving may be appropriate for handling highly
hazardous compounds.[4]

Respiratory Protection

Work should be conducted in a certified
chemical fume hood to avoid inhalation of
vapors.[4] If exposure limits are exceeded or
irritation is experienced, a NIOSH-approved
respirator with an appropriate vapor cartridge

may be necessary.

Footwear

Closed-toe shoes that completely cover the feet

are mandatory in the laboratory.[6][7]

Operational Plan

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store the chemical in a cool, dry, and well-ventilated area away from incompatible materials
such as oxidizing agents.[2]

Keep the container tightly closed.[2]

For long-term storage, it is recommended to store it under an inert atmosphere in a freezer
at temperatures below -20°C.[8]

. Handling and Use:

All handling of 3-[4-(Trifluoromethyl)phenyl]propanal should be performed in a well-
ventilated area, preferably within a certified chemical fume hood.[2][4]

Avoid contact with skin, eyes, and clothing.[2]

Prevent the generation of vapor or mist.[2]

Wash hands and face thoroughly after handling.[2]

Use appropriate PPE as detailed in the table above.

. Spill Management:

Small Spills:

o Alert personnel in the immediate area.

o Ensure the area is well-ventilated.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,
or dry earth.[4][5] Do not use combustible materials like sawdust.[5]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[4]
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o Clean the spill area with an appropriate solvent and dispose of the cleaning materials as
hazardous waste.[4]

e Large Spills:
o Evacuate the area immediately.
o Contact your institution's Environmental Health & Safety (EHS) department.

Disposal Plan

Waste containing 3-[4-(Trifluoromethyl)phenyl]propanal must be treated as hazardous
waste.[4]

. Waste Collection:

Collect all waste, including reaction byproducts, contaminated materials, and excess
reagents, in a clearly labeled, sealed container.[4]

Do not mix with incompatible waste streams.[5]

. Container Disposal:
Empty containers should be triple-rinsed with a suitable solvent.[5]
The rinsate should be collected and disposed of as hazardous waste.

After rinsing, the container can be punctured to prevent reuse and disposed of in a sanitary
landfill, or offered for recycling or reconditioning, in accordance with local regulations.[5]

. Final Disposal:

Arrange for pickup and disposal by a certified hazardous waste management company.[5]
Disposal may involve incineration in a chemical incinerator equipped with an afterburner and
scrubber system.[2]

Observe all federal, state, and local regulations when disposing of the substance.[2]
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Experimental Workflow

The following diagram illustrates the key steps for the safe handling of 3-[4-
(Trifluoromethyl)phenyl]propanal.
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Caption: Workflow for handling 3-[4-(Trifluoromethyl)phenyl]propanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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